Cas no 2034342-99-7 (3-(furan-3-yl)methyl-1-(oxan-4-yl)-3-2-(thiophen-2-yl)ethylurea)

• Product Name: 3-(furan-3-yl)methyl-1-(oxan-4-yl)-3-2-(thiophen-2-yl)ethylurea
• CAS No: 2034342-99-7
• MF: C₁₇H₂₂N₂O₃S
• MW: 334.433183193207
• CID: 5350455
• Update Time: 2025-05-18

3-(furan-3-yl)methyl-1-(oxan-4-yl)-3-2-(thiophen-2-yl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 1-(furan-3-ylmethyl)-3-(tetrahydro-2H-pyran-4-yl)-1-(2-(thiophen-2-yl)ethyl)urea
• 1-(furan-3-ylmethyl)-3-(oxan-4-yl)-1-(2-thiophen-2-ylethyl)urea
• 3-(furan-3-yl)methyl-1-(oxan-4-yl)-3-2-(thiophen-2-yl)ethylurea

• Inchi： 1S/C17H22N2O3S/c20-17(18-15-5-9-21-10-6-15)19(12-14-4-8-22-13-14)7-3-16-2-1-11-23-16/h1-2,4,8,11,13,15H,3,5-7,9-10,12H2,(H,18,20)
• InChI Key： NKELXAKAWFMIQG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CCN(CC1=COC=C1)C(NC1CCOCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 377
• XLogP3: 2.2
• Topological Polar Surface Area: 83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 3-(furan-3-yl)methyl-1-(oxan-4-yl)-3-2-(thiophen-2-yl)ethylurea

Professional Introduction to Compound with CAS No. 2034342-99-7 and Product Name: 3-(furan-3-yl)methyl-1-(oxan-4-yl)-3-2-(thiophen-2-yl)ethylurea

The compound identified by the CAS number 2034342-99-7 and the product name 3-(furan-3-yl)methyl-1-(oxan-4-yl)-3-2-(thiophen-2-yl)ethylurea represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple heterocyclic rings, including furan, oxane, and thiophene, suggests a rich chemical diversity that may contribute to its biological activity.

Recent studies in the domain of heterocyclic chemistry have highlighted the importance of such multifunctional scaffolds in drug design. The furan ring, known for its electron-deficient nature, can participate in various interactions with biological targets, while the thiophene moiety is often associated with enhanced metabolic stability and binding affinity. The oxane ring, on the other hand, introduces a flexible ether linkage that can modulate the conformational dynamics of the molecule, thereby influencing its pharmacokinetic properties.

The urea functional group in the compound's structure is particularly noteworthy. Urea derivatives are well-documented for their role as bioisosteres, capable of replacing carboxylic acid or amide groups in drug molecules to improve solubility, bioavailability, and binding interactions. In this context, the 3-(furan-3-yl)methyl and 1-(oxan-4-yl)-3-2-(thiophen-2-yl)ethyl substituents further enhance the molecule's potential by introducing additional layers of chemical complexity. These groups can engage in hydrogen bonding, π-stacking interactions, and other non-covalent forces, which are critical for achieving high affinity and selectivity towards biological targets.

Current research in medicinal chemistry increasingly emphasizes the development of molecules with hybrid structures derived from multiple heterocyclic systems. Such compounds often exhibit superior pharmacological profiles compared to traditional single-scaffold drugs. The combination of furan, oxane, and thiophene moieties in this compound not only underscores its structural novelty but also positions it as a promising candidate for further exploration in therapeutic applications.

The synthesis and characterization of this compound have been meticulously designed to optimize its pharmacological potential. Advanced synthetic methodologies have been employed to construct the complex framework efficiently while maintaining high purity standards. Techniques such as multi-step organic synthesis, followed by purification through column chromatography or recrystallization, ensure that the final product meets stringent quality requirements.

In terms of biological activity, preliminary studies suggest that this compound may exhibit significant potential in modulating key biological pathways relevant to various diseases. The presence of multiple functional groups provides multiple sites for interaction with biological targets, which could lead to broad-spectrum activity. Further investigation into its interaction mechanisms will be crucial in elucidating its mode of action and identifying potential therapeutic applications.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug discovery due to their diverse biological activities and favorable physicochemical properties. The structural features of this compound align well with current trends in medicinal chemistry, making it a compelling subject for further research. By leveraging cutting-edge synthetic techniques and computational modeling tools, researchers aim to optimize its pharmacological properties and develop novel drug candidates based on similar molecular architectures.

Future directions for research on this compound may include exploring its efficacy in preclinical models and assessing its safety profile through toxicological studies. Additionally, investigating its potential as a lead compound for drug development could open new avenues for therapeutic intervention. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in translating this promising chemical entity into tangible therapeutic benefits.

In conclusion, the compound with CAS No. 2034342-99-7 and the product name 3-(furan-3-yl)methyl-1-(oxan-4-y1)-3-2-(thiophen--2--y1)ethylurea represents a significant advancement in medicinal chemistry. Its unique structural composition and multifunctional nature make it a valuable asset for further research and development in drug discovery. As our understanding of heterocyclic chemistry continues to evolve, compounds like this one are poised to play a pivotal role in shaping the future of therapeutic interventions.